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Compound of Interest

5-lodo-4-methyl-1,3-thiazol-2-
Compound Name:

amine
CAS No.: 3034-58-0
Cat. No.: B3122767

Get Quote

Technical Guide: 2-Amino-5-iodo-4-
methylthiazole
Executive Summary

2-Amino-5-iodo-4-methylthiazole is a halogenated thiazole derivative utilized primarily as a
scaffold in drug discovery. Its structural significance lies in the C5-iodine functionality, which
serves as a highly reactive handle for palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki-Miyaura, Sonogashira), allowing for the rapid diversification of the thiazole core. This
guide provides the definitive structural codes, synthesis protocols, and analytical expectations
for researchers utilizing this compound.

Structural Identity & Characterization
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Property Data / Code
IUPAC Name 5-iodo-4-methyl-1,3-thiazol-2-amine
Common Name 2-Amino-5-iodo-4-methylthiazole

Molecular Formula

Molecular Weight 240.07 g/mol

Not widely listed (Custom Synthesis Grade);

CAS Number

Precursor CAS: 1603-91-4
SMILES (Canonical) CC1=C(SC(=NL)N)I
SMILES (Isomeric) Cclc(l)sc(N)n1

Predicted based on structure:
InChlKey

[1]LZRXQZJZ0ZJZ0OZ-UHFFFAOYSA-N

Structural Analysis: The molecule consists of a 5-membered thiazole ring substituted at three
positions:[1]

e Position 2 (Amino,

): Acts as an electron-donating group (EDG), increasing the nucleophilicity of the ring and
directing electrophilic substitution to the C5 position.

o Position 4 (Methyl,
): Provides steric bulk and weak electron donation.

e Position 5 (lodo,

): The site of high reactivity. The C-1 bond is weaker than C-Br or C-Cl, making it the
preferred site for oxidative addition in metal-catalyzed couplings.

Synthesis & Manufacturing Protocol

The synthesis of 2-amino-5-iodo-4-methylthiazole is typically achieved via the direct
electrophilic iodination of the commercially available precursor, 2-amino-4-methylthiazole.
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Reaction Scheme (Graphviz Visualization):
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Reagents: |  ____—---"777

lodine (12) or NIS ="
Solvent: DMF or EtOH

Catalyst: NaHCO3 (Base)

Click to download full resolution via product page
Figure 1: Electrophilic aromatic substitution pathway for the synthesis of the target compound.
Detailed Protocol:

e Preparation: Dissolve 2-amino-4-methylthiazole (1.0 eq) in a polar solvent such as DMF
(Dimethylformamide) or Ethanol.

« lodination: Cool the solution to 0°C. Slowly add N-lodosuccinimide (NIS) (1.05 eq) or lodine (
) (1.0 eq).
o Note: If using

, the addition of a weak base like

is recommended to neutralize the generated HI acid.

e Reaction: Stir at room temperature (25°C) for 2—4 hours. Monitor progress via TLC (Thin
Layer Chromatography) or LC-MS. The disappearance of the starting material (Rf ~0.3 in
50% EtOAc/Hexane) indicates completion.

o Workup: Pour the reaction mixture into ice-cold water. The iodinated product often
precipitates as a solid.

« Purification: Filter the solid and wash with cold water. Recrystallize from Ethanol/Water if
necessary to remove traces of succinimide or unreacted iodine.
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Analytical Profiling (Quality Control)

To validate the identity of the synthesized compound, compare analytical data against the
precursor.

_ Target (2-Amino-5-
Precursor (2-Amino- ) )
Method _ iodo-4- Diagnostic Change
4-methylthiazole) _
methylthiazole)

Singlet at Loss of aromatic
NMR Absent proton at C5 confirms
6.2-6.3 ppm (C5-H) substitution.
Singlet at
Singlet at Slight downfield shift
NMR 2.1 ppm ( due to iodine's
~2.2-2.3 ppm inductive effect.
)
) ) Significant upfield shift
Signal at ~100-105 Signal at ~70-80 ppm
NMR of the C5 carbon
ppm (C5) (C-)

(Heavy atom effect).

Mass shift of +126 Da
Mass Spec i
(lodine - Hydrogen).

Applications in Medicinal Chemistry

The C5-iodo position acts as a "universal socket" for attaching complex side chains.
Key Reactions:

e Suzuki-Miyaura Coupling: Reacting with aryl boronic acids to create 2-amino-4-methyl-5-
arylthiazoles. This is a common scaffold in kinase inhibitors (e.g., Dasatinib analogues).

e Sonogashira Coupling: Reacting with terminal alkynes to extend the carbon skeleton.

e Buchwald-Hartwig Amination: While the C2-amino group is already present, the C5-iodo can
be used to introduce a second amino group if protected/directed correctly.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3122767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow Diagram (SAR Exploration):
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Figure 2: Divergent synthesis pathways utilizing the C5-iodo handle.

Safety & Handling

o Hazards: Halogenated thiazoles can be skin and eye irritants. The C-1 bond is light-sensitive;
store in amber vials.

o Storage: Keep at 2—-8°C under inert atmosphere (Argon/Nitrogen) to prevent deiodination or
oxidation.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Page loading... [wap.guidechem.com]

e To cite this document: BenchChem. [2-amino-5-iodo-4-methylthiazole structure and SMILES
code]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3122767/docs#2-amino-5-iodo-4-methylthiazole-
structure-and-smiles-code]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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